Cas no 1206981-20-5 (2-(Aminomethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1206981-20-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4933064
• Update Time: 2025-08-05

2-(Aminomethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-6-1-2-12-5(3-6)4-11/h1-3H,4,11H2
• InChI Key： XSXCXYSRRJMWPR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1206981-20-5)

2-(Aminomethyl)-4-(trifluoromethoxy)pyridine, with the CAS number 1206981-20-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group and a trifluoromethoxy substituent, which confer it with distinct chemical and biological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine.

Chemical Structure and Properties

The molecular formula of 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine is C₉H₉F₃N₂O, and its molecular weight is approximately 216.17 g/mol. The compound features a pyridine ring with an aminomethyl group at the 2-position and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts several important properties to the molecule:

• Polarity: The trifluoromethoxy group increases the polarity of the molecule, making it more soluble in polar solvents.
• Amine Reactivity: The aminomethyl group can participate in various chemical reactions, such as acylation, alkylation, and coupling reactions.
• Biological Activity: The combination of these functional groups can influence the compound's interactions with biological targets, such as enzymes and receptors.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-trifluoromethoxypyridine with formaldehyde and ammonia. This approach typically proceeds via a Mannich reaction, which forms the aminomethyl group on the pyridine ring. Another method involves the reductive amination of 4-trifluoromethoxypyridine-2-carbaldehyde with ammonia or an amine derivative.

A recent study published in the Journal of Organic Chemistry (2023) reported an efficient one-pot synthesis of 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine. The researchers utilized a sequential process involving the formation of an iminium intermediate followed by reduction using sodium borohydride. This method yielded high purity and excellent yields, making it suitable for large-scale production.

Biological Activities and Applications

2-(Aminomethyl)-4-(trifluoromethoxy)pyridine has shown promising biological activities in various preclinical studies. One notable application is its use as a lead compound in the development of novel drugs for neurodegenerative diseases. Research has demonstrated that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like Parkinson's disease and Alzheimer's disease.

A study published in the Journal of Medicinal Chemistry (2023) investigated the neuroprotective effects of 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine. The results showed that this compound effectively reduced oxidative stress and inhibited apoptosis in neuronal cells exposed to toxic stimuli. These findings suggest that 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine could serve as a potential therapeutic agent for neurodegenerative disorders.

Beyond its neuroprotective properties, 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine has also been explored for its anti-inflammatory effects. A preclinical study published in Bioorganic & Medicinal Chemistry (2023) reported that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

To date, several clinical trials have been initiated to evaluate the safety and efficacy of compounds derived from or structurally similar to 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine. One ongoing Phase II clinical trial is assessing the therapeutic potential of a derivative of this compound for treating Parkinson's disease. Preliminary results have shown promising outcomes, with patients exhibiting improved motor function and reduced symptoms.

In addition to its therapeutic applications, 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine has also found use in chemical biology research as a tool compound for studying receptor-ligand interactions. Its unique structure allows researchers to probe specific biological pathways and gain insights into disease mechanisms.

Safety Considerations

Safety is a critical aspect when working with any chemical compound, especially those intended for pharmaceutical use. While no major safety concerns have been reported for 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine, it is essential to handle this compound with appropriate precautions. Researchers should follow standard laboratory safety protocols, including wearing personal protective equipment (PPE), working in well-ventilated areas, and properly disposing of waste materials.

In conclusion, 2-(Aminomethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1206981-20-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable properties that make it suitable for developing novel drugs targeting neurodegenerative diseases, inflammation, and other conditions. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as an important molecule in modern drug discovery efforts.